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Chemical Properties & Handling

The table below summarizes the basic chemical properties and handling guidelines for APcK110 as provided

by commercial suppliers [1] [2] [3].

Property Specification

CAS Number 1001083-74-4 [1] [2] [3]

Molecular Formula C₂₀H₁₆FN₃O₂ [1] [2] [3]

Molecular Weight 349.36 g/mol [1] [2] [3]

Purity ≥98% [1] [2]

Solubility Soluble to 100 mM in DMSO [1]

Storage (Powder) -20°C [1] [2]

Biological Activity & Experimental Data

APcK110 is a novel inhibitor of the Kit receptor tyrosine kinase. The following tables detail its key

biological activities and performance in experimental models.
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Table 1: Key Biological Activities of APcK110

Activity Experimental Finding

Anti-proliferative Effect
(OCI/AML3 cells)

IC₅₀ = 175 nM [1] [2]

Potency Comparison More potent than imatinib and dasatinib; at least as potent as cytarabine

in inhibiting OCI/AML3 proliferation [4] [5]

Mechanism of Action Inhibits phosphorylation of Kit, Stat3, Stat5, and Akt; induces caspase-

dependent apoptosis (cleavage of caspase-3 and PARP) [4] [5]

Effect on Primary AML
Blasts

Inhibits proliferation in clonogenic assays, with minimal effect on normal

colony-forming cells [4] [5]

In Vivo Efficacy Significantly extended survival in an OCI/AML3 xenograft mouse model

(NOD-SCID mice) compared to PBS control (p=0.02) [6] [7]

Table 2: Key In-Vivo Experiment Parameters [6] [7]

Parameter Detail

Mouse Model NOD-SCID mice

Cell Line OCI/AML3 (human AML)

Dosing Route Intraperitoneal (I.P.)

Dosing Frequency Every other day

Result Significant extension of survival

Experimental Protocols
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Here are detailed methodologies for key experiments cited in the research, which you can adapt for your

laboratory use.

Protocol 1: Cell Proliferation Assay (MTT) [4]

This protocol is used to determine the anti-proliferative effect of APcK110 on susceptible cell lines.

1. Cell Preparation: Harvest and wash OCI/AML3, OCIM2, or HMC1.2 cells twice in RPMI-1640

medium supplemented with 10% Fetal Calf Serum (FCS).
2. Plating: Suspend cells in medium and plate in a 96-well plate at a density of 5 x 10⁴ cells per well.

3. Drug Treatment: Treat cells with a dose range of APcK110. Prepare a stock solution at 50 mM in
DMSO and dilute to the desired concentrations in culture medium.

4. Incubation: Incub the cells for a predetermined period (e.g., 48-72 hours) in a humidified incubator
at 37°C with 5% CO₂.

5. Viability Measurement: Add MTT reagent to each well and incubate for 1-4 hours. The viable cells
will convert MTT into purple formazan crystals. Solubilize the crystals and measure the absorbance at

570 nm using a plate reader.
6. Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ values using appropriate statistical software.

Protocol 2: Analysis of Apoptosis by Western Blot [4] [5]

This protocol assesses the induction of caspase-dependent apoptosis by APcK110.

1. Cell Treatment: Treat target cells (e.g., OCI/AML3) with APcK110 at desired concentrations for
24-48 hours.

2. Protein Extraction: Lyse the cells using RIPA buffer supplemented with protease and
phosphatase inhibitors. Centrifuge the lysates and collect the supernatant.

3. Protein Quantification: Determine the protein concentration of each sample using a Bradford or
BCA assay.

4. Gel Electrophoresis & Transfer: Separate equal amounts of protein by SDS-PAGE and transfer
onto a nitrocellulose or PVDF membrane.

5. Immunoblotting: Block the membrane and incubate with primary antibodies against cleaved
caspase-3, cleaved PARP, and a loading control (e.g., GAPDH or β-Actin). Follow with an

appropriate HRP-conjugated secondary antibody.
6. Detection: Develop the blots using a chemiluminescent substrate and visualize the bands using a

digital imager. The appearance of cleaved caspase-3 and cleaved PARP bands indicates the
induction of apoptosis.
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Protocol 3: In Vivo Efficacy Study in Xenograft Model [6] [7]

This outlines the key steps from the published in vivo study.

1. Mouse Preparation: Expose 8-week-old female NOD-SCID mice to 30 cGy sub-lethal whole-body

irradiation.
2. Tumor Engraftment: Intravenously inject 1 x 10⁵ OCI/AML3 cells per mouse.

3. Drug Administration: Ten days post engraftment, begin treatment. Inject APcK110 or vehicle
control (PBS) intraperitoneally every other day.

4. Monitoring & Endpoint: Monitor mice for signs of disease (weight loss, morbidity). Use Kaplan-
Meier estimates to analyze survival differences between the treated and control groups.

APcK110 Signaling Pathway and Experimental
Workflow

The diagram below illustrates the mechanism of action of APcK110 and a simplified workflow for the in

vivo efficacy study.
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APcK110 Mechanism of Action In Vivo Efficacy Workflow
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Important Notes for Researchers

Research Use Only: APcK110 is intended for laboratory research only and is not for diagnostic or
therapeutic use in humans [2] [8].
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DMSO Handling: When preparing stock solutions in DMSO, be aware that freeze-thaw cycles may

affect stability. It is recommended to prepare small, single-use aliquots stored at -80°C [2] [3].
Information Timeliness: The core experimental data for APcK110 is from 2009-2011. Be sure to

consult the latest literature for any subsequent developments or newly identified properties of this
compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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